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Compound of Interest

Compound Name: 9-Nitroanthracene-D9

Cat. No.: B1472660

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety data for 9-
Nitroanthracene-D9. The information is compiled from various safety data sheets and
toxicological literature. Particular emphasis is placed on presenting quantitative data in a clear,
tabular format and outlining key experimental findings.

Chemical and Physical Properties

9-Nitroanthracene-D9 is the deuterated analogue of 9-Nitroanthracene. The physical and
chemical properties of the deuterated and non-deuterated forms are largely comparable, with
the primary difference being the molecular weight.
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Property Value Source
Molecular Formula C14DoNO2 LGC Standards[1]
Molecular Weight 232.28 g/mol PubChem|[2]
CAS Number 220381-38-4 LGC Standards[1]
Appearance Yellow solid Thermo Fisher Scientific[3]
Melting Point 141-144 °C Sigma-Aldrich[4]
Boiling Point 275 °C at 17 mmHg Chem-Impex
Solubility Insoluble in water. CAMEO Chemicals

2 - 8 °C, away from light and Chem-Impex, Cambridge

Storage Temperature ) .
moisture. Isotope Laboratories

Hazard Identification and Safety Data

9-Nitroanthracene-D9 is considered a hazardous substance. The following tables summarize
the GHS classification and associated safety information. This information is often provided for
a solution of the compound in a solvent like toluene, which contributes to the overall hazard

profile.
Element Information
Signal Word Danger

Hazard Pictograms

Highly flammable liquid and vapourMay be fatal

if swallowed and enters airwaysCauses skin

irritationCauses serious eye irritationHarmful if
Hazard Statements ) ]

inhaledMay cause drowsiness or

dizzinessSuspected of causing cancerToxic to

aquatic life

Source: Cambridge Isotope Laboratories (for a solution in toluene)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://academic.oup.com/mutage/article/16/2/169/1052085
https://pubchem.ncbi.nlm.nih.gov/compound/9-Nitroanthracene
https://academic.oup.com/mutage/article/16/2/169/1052085
https://pmc.ncbi.nlm.nih.gov/articles/PMC10786786/
https://www.inchem.org/documents/iarc/vol33/9-nitroanthracene.html
https://www.benchchem.com/product/b1472660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1472660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

| : . I i

Precaution

Recommendation

Engineering Controls

Ensure adequate ventilation.

Eye/Face Protection

Wear safety glasses with side-shields or

goggles.

Skin Protection

Wear protective gloves and clothing to prevent

skin exposure.

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge.

Handling

Avoid contact with skin, eyes, and clothing.

Avoid ingestion and inhalation. Keep away from

heat and sources of ignition.

Sources: Sigma-Aldrich, Thermo Fisher Scientific

Toxicological Data

The toxicological profile of 9-Nitroanthracene indicates mutagenic potential. However,

comprehensive carcinogenicity data in animal models is lacking, leading to its classification by

IARC as a Group 3 agent.

Endpoint

Result

Organism/System

Mutagenicity

Mutagenic

Salmonella typhimurium (Ames
test)

Mutagenic

L5178Y mouse lymphoma

cells

Carcinogenicity

Group 3: Not classifiable as to

its carcinogenicity to humans.

IARC

Acute Toxicity

May cause skin irritation upon

contact.

NTP
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Experimental Protocols

Detailed experimental protocols for the cited toxicological studies are not fully available in the
public domain. However, the key methodologies are summarized below based on the available
information.

Ames Test (Bacterial Reverse Mutation Assay) The mutagenicity of 9-nitroanthracene was
evaluated using Salmonella typhimurium strains, including TA98, TA100, and TA1537. The
assay assesses the ability of a chemical to induce mutations that revert the bacteria to a state
where they can synthesize an essential amino acid (histidine), allowing them to grow on a
histidine-free medium. A positive result, as observed with 9-nitroanthracene, indicates that the
substance is a mutagen. The mutagenic activity was observed with and without the addition of
a metabolic activation system (S9), although in some cases, the activity was decreased or
eliminated with S9. A measurable mutagenic effect was seen at concentrations as low as 0.15
U g/plate in tester strain TA98.

Mouse Lymphoma Assay 9-Nitroanthracene exhibited mutagenic activity in the L5178Y mouse
lymphoma cell assay in the presence of a metabolic activation system (S9) at doses as low as
5 pg/mL. This assay measures forward mutations at the thymidine kinase (TK) locus in cultured
mouse lymphoma cells.

Experimental Workflows and Logical Relationships
Safety Handling Workflow for 9-Nitroanthracene-D9
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Conduct Risk Assessment
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Figure 1: Recommended Safety Handling Workflow for 9-Nitroanthracene-D9

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: 9-Nitroanthracene-D9 Health
and Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1472660#9-nitroanthracene-d9-health-and-safety-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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